Cas no 2094512-73-7 (4-4-(pyrimidin-5-yl)-1H-pyrazol-1-yl-2-(trifluoromethyl)benzene-1-carboximidamide)

• Product Name: 4-4-(pyrimidin-5-yl)-1H-pyrazol-1-yl-2-(trifluoromethyl)benzene-1-carboximidamide
• CAS No: 2094512-73-7
• MF: C₁₅H₁₁F₃N₆
• MW: 332.283252000809
• CID: 5239792
• Update Time: 2025-09-24

4-4-(pyrimidin-5-yl)-1H-pyrazol-1-yl-2-(trifluoromethyl)benzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide, 4-[4-(5-pyrimidinyl)-1H-pyrazol-1-yl]-2-(trifluoromethyl)-
• 4-4-(pyrimidin-5-yl)-1H-pyrazol-1-yl-2-(trifluoromethyl)benzene-1-carboximidamide

• Inchi： 1S/C15H11F3N6/c16-15(17,18)13-3-11(1-2-12(13)14(19)20)24-7-10(6-23-24)9-4-21-8-22-5-9/h1-8H,(H3,19,20)
• InChI Key： SHCDRNSIZFKFHX-UHFFFAOYSA-N
• SMILES： C1(C(N)=N)=CC=C(N2C=C(C3=CN=CN=C3)C=N2)C=C1C(F)(F)F

Additional information on 4-4-(pyrimidin-5-yl)-1H-pyrazol-1-yl-2-(trifluoromethyl)benzene-1-carboximidamide

Chemical and Biological Properties of 4-4-(pyrimidin-5-yl)-1H-pyrazol-1-yl-2-(trifluoromethyl)benzene-1-carboximidamide (CAS No. 2094512-73-7)

4-4-(pyrimidin-5-yl)-1H-pyrazol-1-yl-2-(trifluoromethyl)benzene-1-carboximidamide, identified by its CAS number 2094512-73-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a conjugated system with multiple heterocyclic rings, presents a unique structural framework that is conducive to interactions with biological targets. The presence of a trifluoromethyl group enhances its lipophilicity, while the pyrimidine and pyrazole moieties contribute to its potential binding affinity with various enzymes and receptors.

The compound's structure is characterized by a central benzene ring substituted with an imidamide group at the 1-position, a pyrimidin-5-yl group at the 4-position, and a pyrazol-1-yl group at the 1-position. This arrangement creates multiple sites for functionalization and interaction, making it a promising candidate for medicinal chemistry applications. The trifluoromethyl substitution further modulates its pharmacokinetic properties, improving metabolic stability and binding affinity.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The structural features of 4-4-(pyrimidin-5-yl)-1H-pyrazol-1-yl-2-(trifluoromethyl)benzene-1-carboximidamide align well with the requirements for such therapeutic agents. For instance, the pyrimidine moiety is known to interact with kinases and other enzymes involved in cell signaling, while the pyrazole ring can serve as a scaffold for inhibiting enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs).

Recent studies have highlighted the potential of this compound as an inhibitor of tyrosine kinases, which are overexpressed in many cancers. The trifluoromethyl group enhances its binding affinity by increasing hydrophobic interactions with the target protein. Additionally, the imidamide functionality can participate in hydrogen bonding interactions, further stabilizing the enzyme-inhibitor complex. These properties make it a valuable candidate for further investigation in oncology research.

Beyond its applications in oncology, 4-4-(pyrimidin-5-yl)-1H-pyrazol-1-yl-2-(trifluoromethyl)benzene-1-carboximidamide has shown promise in preclinical studies related to inflammatory diseases. The compound's ability to modulate inflammatory pathways may make it useful in conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its structural similarity to known anti-inflammatory agents suggests that it could be optimized to exhibit enhanced efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include condensation reactions to form the pyrazole and pyrimidine rings, followed by functionalization at the benzene core. The introduction of the trifluoromethyl group typically involves metal-catalyzed cross-coupling reactions or direct fluorination techniques. Advanced spectroscopic methods such as NMR spectroscopy and mass spectrometry are employed to confirm the structural integrity of the final product.

In terms of pharmacokinetic properties, 4-4-(pyrimidin-5-yl)-1H-pyrazol-1-yl-2-(trifluoromethyl)benzene-1-carboximidamide exhibits favorable solubility characteristics due to the presence of polar functional groups like the imidamide moiety. This solubility profile is crucial for drug formulation and delivery. Additionally, computational modeling techniques such as molecular dynamics simulations have been used to predict how this compound interacts with biological targets at an atomic level. These simulations help in understanding its mechanism of action and guide further optimization efforts.

The development of novel therapeutic agents relies heavily on high-throughput screening (HTS) technologies that can rapidly assess the activity of thousands of compounds against various biological targets. 4-4-(pyrimidin-5-ylyl)-1H-pyrazol-ylyl}-2-(trifluoromethyl)benzene-l-carboximidamide has been tested in several HTS campaigns aimed at identifying inhibitors of kinases and other enzymes relevant to human health. Preliminary results indicate that it exhibits significant inhibitory activity against certain tyrosine kinases, warranting further investigation.

In conclusion, 4 - 4 - ( py r im id i n - 5 - y l ) - 1 H - p y r az ol - 1 - y l - 2 - ( t r i f lu o r o m e t h y l ) b e n z e n e - 1 - c ar box i m i d am i d e ( C A S N o . 2 0 9 4 5 12 - 7 3 - 7 ) represents a structurally intriguing compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts targeting various diseases. As research continues to uncover new biological pathways and therapeutic targets, this compound holds promise as a lead molecule for developing next-generation drugs.